Cas no 1806281-30-0 (7-(Trifluoromethylthio)benzo[d]oxazole-2-sulfonyl chloride)

• Product Name: 7-(Trifluoromethylthio)benzo[d]oxazole-2-sulfonyl chloride
• CAS No: 1806281-30-0
• MF: C₈H₃ClF₃NO₃S₂
• MW: 317.692528963089
• CID: 4818741
• Update Time: 2025-08-05

7-(Trifluoromethylthio)benzo[d]oxazole-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-(Trifluoromethylthio)benzo[d]oxazole-2-sulfonyl chloride

• Inchi： 1S/C8H3ClF3NO3S2/c9-18(14,15)7-13-4-2-1-3-5(6(4)16-7)17-8(10,11)12/h1-3H
• InChI Key： CQSYGBXWAGCALK-UHFFFAOYSA-N
• SMILES： ClS(C1=NC2C=CC=C(C=2O1)SC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 411
• XLogP3: 3.8
• Topological Polar Surface Area: 93.8

Additional information on 7-(Trifluoromethylthio)benzo[d]oxazole-2-sulfonyl chloride

7-(Trifluoromethylthio)benzo[d]oxazole-2-sulfonyl chloride: A Versatile Intermediate in Modern Pharmaceutical Research

7-(Trifluoromethylthio)benzo[d]oxazole-2-sulfonyl chloride, with the CAS number 1806281-30-0, is a highly valuable intermediate in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered significant attention due to its utility in the synthesis of biologically active molecules. The presence of both a trifluoromethylthio group and a sulfonyl chloride moiety makes it a versatile building block for the development of novel therapeutic agents.

The trifluoromethylthio group is a key structural element that imparts specific electronic and steric properties to the molecule. This group is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, there has been a growing interest in incorporating trifluoromethylthio groups into pharmaceutical compounds due to their demonstrated efficacy in improving pharmacokinetic profiles. For instance, studies have shown that this moiety can increase the lipophilicity of molecules, thereby facilitating their absorption and distribution within the body.

The sulfonyl chloride functionality in 7-(Trifluoromethylthio)benzo[d]oxazole-2-sulfonyl chloride further enhances its utility as a synthetic intermediate. Sulfonyl chlorides are widely used in organic synthesis for their ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of various functional groups. This property makes it an invaluable reagent in the construction of complex molecular architectures. Recent advancements in medicinal chemistry have leveraged sulfonyl chlorides to develop novel inhibitors targeting enzymes involved in critical biological pathways.

In the context of modern drug discovery, 7-(Trifluoromethylthio)benzo[d]oxazole-2-sulfonyl chloride has found applications in the synthesis of small molecule inhibitors. One notable area of research involves its use in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The benzo[d]oxazole core is a common pharmacophore in kinase inhibitors due to its ability to interact with specific residues in the active site of these enzymes. The combination of a trifluoromethylthio group and a sulfonyl chloride moiety provides an optimal balance of electronic and steric properties for effective binding.

Recent studies have highlighted the role of this compound in the development of antiviral agents. The structural features of 7-(Trifluoromethylthio)benzo[d]oxazole-2-sulfonyl chloride allow it to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. For example, researchers have utilized this intermediate to synthesize analogs that target proteases essential for viral maturation. These findings underscore the importance of structurally diverse intermediates in overcoming drug resistance and improving therapeutic efficacy.

The synthetic methodologies involving 7-(Trifluoromethylthio)benzo[d]oxazole-2-sulfonyl chloride have also seen significant advancements. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have enabled more efficient and scalable production processes. These methods not only improve yield but also minimize byproduct formation, making them environmentally favorable. Additionally, computational chemistry has played a pivotal role in optimizing synthetic routes by predicting reaction outcomes and identifying optimal reaction conditions.

The versatility of 7-(Trifluoromethylthio)benzo[d]oxazole-2-sulfonyl chloride extends beyond its use as an intermediate in drug synthesis. It has also been employed in materials science research, particularly in the development of advanced polymers and coatings. The unique electronic properties imparted by the trifluoromethylthio group make it an attractive candidate for creating materials with enhanced thermal stability and chemical resistance. Such applications demonstrate the broad utility of this compound across multiple scientific disciplines.

In conclusion, 7-(Trifluoromethylthio)benzo[d]oxazole-2-sulfonyl chloride (CAS no. 1806281-30-0) is a multifaceted compound with significant implications in pharmaceutical research and beyond. Its structural features make it an ideal candidate for synthesizing biologically active molecules, particularly kinase inhibitors and antiviral agents. The ongoing advancements in synthetic methodologies and computational chemistry continue to enhance its utility, ensuring its relevance in future scientific endeavors.